Cas no 166328-10-5 (Potassium 2-fluorophenyltrifluoroborate)

• Product Name: Potassium 2-fluorophenyltrifluoroborate
• CAS No: 166328-10-5
• MF: C₆H₄BF₄K
• MW: 201.998876571655
• MDL: MFCD06659937
• CID: 856409
• PubChem ID: 23690854
• Update Time: 2025-04-19

Potassium 2-fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (2-FLUOROPHENYL)TRIFLUOROBORATE
• Potassium 2-fluorophenyltrifluoroborate
• potassium,trifluoro-(2-fluorophenyl)boranuide
• Potassium trifluoro(2-fluorophenyl)borate
• 166328-10-5
• POTASSIUM TRIFLUORO(2-FLUOROPHENYL)BORANUIDE
• AB26664
• potassium;trifluoro-(2-fluorophenyl)boranuide
• Potassium trifluoro(2-fluorophenyl)borate(1-)
• Potassium(2-fluorophenyl)trifluoroborate
• AS-71654
• N12077
• DTXSID10635645
• MFCD06659937
• AKOS012986690
• 2-FLUOROPHENYLTRIFLUOROBORIC ACID POTASSIUM SALT
• Potassiumtrifluoro(2-fluorophenyl)borate
• Borate(1-), trifluoro(2-fluorophenyl)-, potassium (1:1), (T-4)-
• EN300-1231202

• MDL： MFCD06659937
• Inchi： 1S/C6H4BF4.K/c8-6-4-2-1-3-5(6)7(9,10)11;/h1-4H;/q-1;+1
• InChI Key： XNCGQXSPWSTQGU-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=CC=1F)(F)F

Computed Properties

• Exact Mass: 201.99800
• Monoisotopic Mass: 201.9979244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: >300℃
• PSA: 0.00000
• LogP: 1.88010